Cas no 338405-92-8 (methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate)
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate
-
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00874247-1g |
Methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | 90% | 1g |
¥4193.0 | 2023-04-07 | |
| A2B Chem LLC | AI83582-1mg |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI83582-5mg |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI83582-10mg |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI83582-500mg |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI83582-1g |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| A2B Chem LLC | AI83582-5g |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | >90% | 5g |
$4744.00 | 2024-04-20 | |
| A2B Chem LLC | AI83582-10g |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate |
338405-92-8 | >90% | 10g |
$8767.00 | 2024-04-20 |
methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
Additional information on methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate
Introduction to Methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate (CAS No. 338405-92-8)
Methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate, identified by its CAS number 338405-92-8, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which are widely studied for their diverse biological activities and potential applications in drug development.
The molecular structure of methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate features a benzoic acid core substituted with a chloro group at the 3-position and a dimethylsulfamoyloxy group at the 4-position. This unique arrangement of functional groups contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further pharmacological investigation.
In recent years, there has been a growing interest in benzoate derivatives due to their potential therapeutic effects. Studies have shown that these compounds can exhibit various biological activities, including anti-inflammatory, antimicrobial, and antioxidant properties. The presence of the chloro and dimethylsulfamoyl groups in methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate may enhance its interaction with biological targets, thereby increasing its efficacy as a pharmacological agent.
One of the most compelling aspects of methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate is its role in the synthesis of more complex molecules. Researchers have utilized this compound as a building block to create novel derivatives with enhanced biological activity. For instance, modifications to the dimethylsulfamoyl group have been explored to improve solubility and bioavailability, which are critical factors in drug design.
The latest research in this area has highlighted the potential of methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate in developing new therapeutic strategies. A notable study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound could inhibit specific enzymes involved in inflammatory pathways. This finding suggests that methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate may serve as a lead compound for the development of novel anti-inflammatory drugs.
Furthermore, the structural features of methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate make it an attractive candidate for further exploration in medicinal chemistry. The chloro group can participate in hydrogen bonding interactions, while the dimethylsulfamoyl group can act as a pharmacophore, enhancing binding affinity to biological targets. These properties have led to increased interest in using this compound as a starting point for drug discovery programs.
In conclusion, methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate (CAS No. 338405-92-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique molecular structure and biological activities make it an ideal candidate for further investigation and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and design of novel therapeutic agents.
338405-92-8 (methyl 3-chloro-4-[(dimethylsulfamoyl)oxy]benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)